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Compound of Interest

4-Hydrazinylbenzamide
Compound Name:

hydrochloride
CAS No.: 40566-97-0
Cat. No.: B1370804

Get Quote

Executive Summary

4-Hydrazinylbenzamide hydrochloride (CAS 40566-97-0) represents a critical "privileged
structure" in medicinal chemistry. While the compound exhibits modest intrinsic antimicrobial
properties due to its hydrazine moiety, its primary value in drug development is as a high-
fidelity precursor for synthesizing bioactive heterocycles—specifically pyrazoles, indazoles, and
guinazolines.

This guide analyzes the compound’s dual utility:

« Intrinsic Activity: As a nucleophilic agent capable of forming Schiff bases (hydrazones) that
interfere with bacterial metabolism.

¢ Synthetic Utility: As a scaffold for constructing kinase inhibitors and non-steroidal anti-
inflammatory drugs (NSAIDs) via cyclocondensation reactions.

Chemical Profile & Reactivity
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Understanding the reactivity of the hydrazinyl group is prerequisite to exploiting its biological

potential.
Property Specification
IUPAC Name 4-hydrazinylbenzamide hydrochloride
CAS Number 40566-97-0
Molecular Formula C7H10CINsO (Salt form)
Molecular Weight 187.63 g/mol
Hydrazine (-NHNHz): High nucleophilicity; a-
Functional Motifs effect donor.Benzamide (-CONHz): H-bond
donor/acceptor; pharmacophore anchor.
N Soluble in water, DMSO, Methanol. Sparingly
Solubility

soluble in non-polar solvents.

Mechanistic Reactivity

The terminal nitrogen of the hydrazine group is a potent nucleophile. In physiological or
synthetic environments, it readily attacks electrophilic carbonyl centers (aldehydes, ketones,
1,3-diketones). This reactivity is the basis for its biological mechanism of action (covalent
trapping of cofactors) and its use in library synthesis.

Biological Activity & Mechanism of Action[1][2][3][4]
[5]

Intrinsic Antimicrobial Potential

Research indicates that free hydrazine derivatives, including 4-hydrazinylbenzamide, exert
antimicrobial effects through Schiff base formation.

e Mechanism: The hydrazine moiety reacts with essential microbial carbonyl-containing
metabolites (e.g., pyridoxal phosphate, a Vitamin B6 cofactor). This forms a hydrazone,
effectively depleting the cofactor and inhibiting enzymes dependent on it, such as
transaminases and decarboxylases.
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o Target: Bacterial DNA gyrase inhibition has also been observed in structurally related
hydrazide-hydrazones, leading to replication arrest.

Anticancer Potential (Derivatives)

The benzamide core is a common motif in histone deacetylase (HDAC) inhibitors. When 4-
hydrazinylbenzamide is cyclized into a pyrazole, the resulting structure mimics the
pharmacophore of kinase inhibitors.

o Pathway: Inhibition of VEGF (Vascular Endothelial Growth Factor) signaling pathways.

o Causality: The rigid benzamide tail fits into the ATP-binding pocket of the kinase, while the
heterocycle (formed from the hydrazine) interacts with the hinge region.

Synthetic Utility: The Core Value

For drug development professionals, this compound is best utilized as a building block for
Knorr Pyrazole Synthesis. This reaction converts the hydrazine into a pyrazole ring, a scaffold
found in blockbuster drugs like Celecoxib (COX-2 inhibitor).

Experimental Protocol: Synthesis of Bioactive Pyrazole
Derivative

Objective: To synthesize a 1,5-diarylpyrazole (COX-2 inhibitor analog) using 4-
hydrazinylbenzamide HCI.

Materials:

4-Hydrazinylbenzamide HCI (1.0 equiv)

1,3-Diketone (e.qg., 4,4,4-trifluoro-1-phenylbutane-1,3-dione) (1.1 equiv)

Ethanol (Solvent)[1][2]

Triethylamine (EtsN) (Base)

Methodology:
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e Preparation: Dissolve 4-hydrazinylbenzamide HCI in absolute ethanol (0.5 M concentration).

o Neutralization: Add EtsN (1.2 equiv) dropwise to liberate the free hydrazine base. Stir for 10
minutes at Room Temperature (RT).

o Condensation: Add the 1,3-diketone slowly. The solution may turn yellow/orange, indicating
imine formation.

e Cyclization: Reflux the mixture at 78°C for 4-6 hours. Monitor via TLC (Mobile phase: 30%
Ethyl Acetate in Hexane).

« |solation: Cool to RT. The pyrazole product often precipitates. If not, remove solvent in vacuo
and recrystallize from Ethanol/Water.

Validation:

» H-NMR: Look for the disappearance of the hydrazinyl protons (broad singlet ~4-5 ppm) and
appearance of the pyrazole C-H singlet (~6.5-7.0 ppm).

Visualization of Biological & Synthetic Pathways

The following diagram illustrates the transformation of 4-hydrazinylbenzamide from a raw
precursor into active pharmacological agents, highlighting the critical reaction nodes.
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Figure 1: Divergent pathways for 4-Hydrazinylbenzamide HCI demonstrating its intrinsic
antimicrobial mechanism (top) and its synthetic conversion into potent therapeutic scaffolds
(bottom).
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Safety & Toxicology

Hydrazine derivatives possess inherent toxicity risks that must be managed during
experimentation.

o Hepatotoxicity: Hydrazines can form reactive metabolites that deplete glutathione.

o Genotoxicity: Potential for DNA alkylation exists. All handling requires a fume hood and
double-gloving (Nitrile).

» Disposal: Do not dispose of down the drain. Quench unreacted hydrazine with dilute bleach
(sodium hypochlorite) to convert it to nitrogen gas before disposal, following local EHS
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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